Ethyl (tert-butylamino)(oxo)acetate
Overview
Description
Ethyl (tert-butylamino)(oxo)acetate is a chemical compound with the molecular formula C8H15NO3 . It has a molecular weight of 173.21 . It is used in various chemical reactions and has potential applications in different fields .
Synthesis Analysis
The synthesis of Ethyl (tert-butylamino)(oxo)acetate or similar compounds often involves reactions with tert-butylamine or its derivatives . For instance, a series of N-tert-butyl amides can be synthesized in excellent isolated yields via the reaction of nitriles (alkyl, aryl, benzyl, and furyl nitriles) with di-tert-butyl dicarbonate, catalyzed by Cu(OTf)2 .Molecular Structure Analysis
The molecular structure of Ethyl (tert-butylamino)(oxo)acetate consists of 12 heavy atoms, with a Fraction Csp3 of 0.75, 5 rotatable bonds, 3 H-bond acceptors, and 1 H-bond donor . The InChI Key for this compound is LASNIDKSJAXDQN-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
Ethyl (tert-butylamino)(oxo)acetate has several physical and chemical properties. It has a high GI absorption, is not a P-gp substrate, and does not inhibit CYP1A2, CYP2C19, CYP2C9, CYP2D6, or CYP3A4 . Its Log Kp (skin permeation) is -6.52 cm/s, and it has a Lipophilicity Log Po/w (iLOGP) of 2.23 . It is also very soluble, with a Log S (ESOL) of -1.33 .Scientific Research Applications
Groundwater Biodegradation
Ethyl tert-butyl ether (ETBE), a compound related to Ethyl (tert-butylamino)(oxo)acetate, is used as a gasoline additive. Understanding the anaerobic biodegradation of ether oxygenates like ETBE in groundwater is important . The potential of stable isotope analysis to deduce anaerobic biodegradation of ETBE and its product TBA (tert-butyl alcohol) in groundwater has been explored .
Crystal Structure Analysis
The crystal structure of compounds similar to Ethyl (tert-butylamino)(oxo)acetate has been studied . Such studies can provide valuable insights into the physical and chemical properties of these compounds, which can be useful in various scientific and industrial applications.
Computational Chemistry
Ethyl (tert-butylamino)(oxo)acetate can be used in computational chemistry for simulation visualizations . Programs such as Amber, GROMACS, Avogadro, Pymol, Chimera, Blender, and VMD can produce impressive simulation visualizations using this compound .
Environmental Science
As a derivative of ETBE, Ethyl (tert-butylamino)(oxo)acetate could potentially be used in environmental science research. ETBE is a dominant ether oxygenate used in Europe and Japan because it can be synthesized from biomass and contributes to the required renewable component of road fuel .
Pollution Research
Given the use of ETBE in gasoline, research into the biodegradation potential of Ethyl (tert-butylamino)(oxo)acetate could contribute to pollution research. Understanding how these compounds degrade in various environments can help in developing strategies for pollution control .
Future Directions
Mechanism of Action
Mode of Action
The exact nature of these interactions and the resulting changes are subjects of ongoing research .
Biochemical Pathways
It is known that ether oxygenates, such as ethyl (tert-butylamino)(oxo)acetate, are added to certain gasoline formulations to increase the octane number, thereby improving the efficiency of combustion and reducing emissions from vehicles .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Ethyl (tert-butylamino)(oxo)acetate are as follows :
Result of Action
Current research is focused on understanding these effects to better understand the compound’s potential uses and effects on biological systems .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Ethyl (tert-butylamino)(oxo)acetate. For instance, the compound can enter groundwater as a result of spillages during production, distribution, and storage . The compound’s high aqueous solubility and low thresholds for odour and taste in water pose a hazard to groundwater resources .
properties
IUPAC Name |
ethyl 2-(tert-butylamino)-2-oxoacetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO3/c1-5-12-7(11)6(10)9-8(2,3)4/h5H2,1-4H3,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LASNIDKSJAXDQN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)NC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl (tert-butylamino)(oxo)acetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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